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Compound of Interest

Compound Name: Benzyl 2-bromoethyl ether

Cat. No.: B032766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

key technical data for Benzyl 2-bromoethyl ether (CAS No. 1462-37-9). This information is

critical for researchers and professionals in drug development and organic synthesis who utilize

this compound as a reactant or building block.

Chemical and Physical Properties
Benzyl 2-bromoethyl ether is a colorless to pale yellow liquid.[1][2][3] It is an important

organic building block used in the synthesis of various compounds, including muscarinic

antagonists and macrocyclic antifungal antibiotics.[1][3]

Table 1: Physical and Chemical Properties of Benzyl 2-bromoethyl ether
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Property Value Source

Molecular Formula C₉H₁₁BrO [2][3]

Molecular Weight 215.09 g/mol [3]

Appearance
Clear colorless to pale yellow

liquid
[1][3][4]

Boiling Point 254 °C (lit.) [1]

Density 1.36 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.541 (lit.) [1][3]

Flash Point
>113 °C (>235.4 °F) - closed

cup

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.

[2][3]

Storage

Store in a cool, dry place away

from light in a tightly sealed

container.

[2][4]

Commercial Suppliers and Availability
Benzyl 2-bromoethyl ether is readily available from a variety of chemical suppliers. Purity

levels typically range from 96% to over 97%. The following table summarizes a selection of

suppliers and their offerings. Please note that pricing and availability are subject to change and

should be confirmed with the respective supplier.

Table 2: Commercial Suppliers of Benzyl 2-bromoethyl ether
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Supplier Purity Quantity Price (USD)
Catalog
Number

Sigma-Aldrich 97% 1g $32.30 474819

97% 10g $206.00 474819

TCI Chemical >97.0% (GC) 5g $32.00 B2817

>97.0% (GC) 25g $96.00 B2817

Thermo Scientific

Chemicals
97% 5g $126.50 AC388870050

Oakwood

Chemical
Not specified 1g $10.00 Not specified

Not specified 5g $19.00 Not specified

Not specified 25g $64.00 Not specified

Matrix Scientific 97% 5g $58.00 Not specified

Santa Cruz

Biotechnology
Not specified Not specified

Contact for

pricing
sc-239167

Fisher Scientific

(TCI America)
97.0+% 5g $45.25 B28175G

Experimental Protocols
The synthesis of Benzyl 2-bromoethyl ether is a common procedure in organic chemistry

laboratories. Below are two detailed experimental protocols for its preparation.

Protocol 1: Synthesis via Bromination of 2-
Benzyloxyethanol with N-Bromosuccinimide
This method involves the bromination of 2-benzyloxyethanol using N-bromosuccinimide (NBS)

and triphenylphosphine.

Materials:
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2-Benzyloxyethanol (17.0 g, 111.884 mmol)

Triphenylphosphine (35.0 g, 134.21 mmol)

N-Bromosuccinimide (NBS) (23.88 g, 134.21 mmol)

Dichloromethane (DCM) (170 mL)

Petroleum ether

Ethyl acetate

Procedure:

Dissolve 2-benzyloxyethanol (17.0 g) and triphenylphosphine (35.0 g) in dichloromethane

(170 mL) in a reaction vessel.

Cool the stirred solution to a temperature between -10 °C and -5 °C.

Slowly add N-bromosuccinimide (23.88 g) in batches, ensuring the reaction temperature is

maintained between -10 °C and -5 °C.[1]

After the addition is complete, continue to stir the reaction mixture at room temperature for 1

hour.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

Once the reaction is complete, concentrate the mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel, eluting with a 5% ethyl

acetate in petroleum ether solution.[1]

The final product, benzyl 2-bromoethyl ether, is obtained as a light yellow liquid (13.5 g,

56.2% yield).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.benchchem.com/product/b032766?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1393800.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Synthesis via Bromination of 2-
Benzyloxyethanol with Carbon Tetrabromide
This alternative method utilizes carbon tetrabromide as the bromine source.

Materials:

2-Benzyloxyethanol (25 mL, 0.18 mol)

Triphenylphosphine (115.2 g, 0.44 mol)

Pyridine (56.9 mL, 0.70 mol)

Carbon tetrabromide (61.3 g, 0.18 mol)

Methylene chloride (1000 mL)

Methanol (130 mL)

Hexane

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Procedure:

To an ice-cooled, mechanically stirred solution of 2-benzyloxyethanol (25 mL),

triphenylphosphine (115.2 g), and pyridine (56.9 mL) in methylene chloride (1000 mL), add

carbon tetrabromide (61.3 g) dropwise.[5]

Stir the mixture overnight at room temperature.[5]

Add methanol (130 mL) and stir for an additional hour.[5]

Evaporate the solvents under reduced pressure.
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Triturate the residue with hexane and concentrate the resulting hexane solution to yield an

oil.[5]

Take up the remaining residue in ethyl acetate and wash with saturated sodium bicarbonate

solution and brine.

Concentrate the ethyl acetate solution to afford a brown oil.

Triturate this oil with hexane and combine the hexane solution with the oil from the previous

trituration.

Concentrate the combined hexane solutions and purify the residue by column

chromatography on silica gel, eluting first with hexane and then with 5% ethyl

acetate/hexane to afford (2-bromoethoxymethyl)benzene as an oil (28.8 g, 76% yield).[5]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of Benzyl 2-
bromoethyl ether as described in Protocol 1.
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Caption: Synthesis workflow for Benzyl 2-bromoethyl ether.

Logical Relationship of Applications
This diagram shows the relationship of Benzyl 2-bromoethyl ether as a key building block in

the synthesis of more complex molecules.
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Caption: Applications of Benzyl 2-bromoethyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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